Cas no 898781-35-6 (Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate)

• Product Name: Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate
• CAS No: 898781-35-6
• MF: C₂₄H₃₅NO₅
• MW: 417.538407564163
• MDL: MFCD03842742
• CID: 994250
• PubChem ID: 24725403
• Update Time: 2025-07-09

Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-[2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl]-8-oxooctanoate
• Ethyl 8-[2-[8-(1,4-dioxa-8-azaspiro-[4.5]decyl)methyl]phenyl]-8-oxooctanoate
• ethyl 8-[2-[8-(1,4-dioxa-8-azaspiro[4.5]decyl)Methyl]phenyl]-8-oxooctanoate
• Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate
• AKOS016021267
• DTXSID40643798
• MFCD03842742
• Ethyl 8-{2-[(1,4-dioxa-8-azaspiro[4.5]decan-8-yl)methyl]phenyl}-8-oxooctanoate
• MS-21487
• 898781-35-6
• Ethyl8-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-8-oxooctanoate
• Ethyl 8-(2-(1,4-dioxa-8-azaspiro[4.5]decan-8-ylmethyl)phenyl)-8-oxooctanoate

• MDL： MFCD03842742
• Inchi： 1S/C24H35NO5/c1-2-28-23(27)12-6-4-3-5-11-22(26)21-10-8-7-9-20(21)19-25-15-13-24(14-16-25)29-17-18-30-24/h7-10H,2-6,11-19H2,1H3
• InChI Key： BMWAAMZFXKTAPL-UHFFFAOYSA-N
• SMILES： O1CCOC21CCN(CC1C=CC=CC=1C(CCCCCCC(=O)OCC)=O)CC2

Computed Properties

• Exact Mass: 417.25200
• Monoisotopic Mass: 417.25152322g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 12
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 538.7°C at 760 mmHg
• Flash Point: 279.6°C
• Refractive Index: 1.545
• PSA: 65.07000
• LogP: 4.04980

Additional information on Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate

Comprehensive Overview of Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate (CAS No. 898781-35-6)

Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate (CAS No. 898781-35-6) is a specialized organic compound with a unique structural framework, combining ester, spirocyclic, and phenyl functionalities. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its molecular architecture, featuring a 1,4-dioxa-8-azaspiro[4.5]decyl moiety, offers intriguing possibilities for modulating biological activity and physicochemical properties, making it a subject of interest for drug discovery and material science applications.

In recent years, the demand for spirocyclic compounds like Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate has surged, driven by their utility in designing novel therapeutics and functional materials. Researchers are particularly intrigued by its potential role in targeted drug delivery systems and sustainable chemistry, aligning with global trends toward greener synthetic methodologies. The compound's ester group also makes it a candidate for biodegradable polymer research, a hot topic in environmental science.

The synthesis of Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate typically involves multi-step organic reactions, including esterification and spirocyclization. Its CAS No. 898781-35-6 serves as a critical identifier for regulatory and commercial purposes, ensuring precise tracking in supply chains. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and structural integrity, which are paramount for industrial and academic applications.

From a commercial perspective, Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate is often sought after by fine chemical suppliers and research institutions. Its applications extend to flavor and fragrance industries, where structurally complex esters are valued for their olfactory properties. Additionally, the compound's potential in cosmetic formulations and bioactive coatings has sparked curiosity, reflecting broader market trends toward multifunctional ingredients.

As the scientific community continues to explore spirocyclic derivatives, Ethyl 8-2-8-(1,4-dioxa-8-azaspiro-4.5decyl)methylphenyl-8-oxooctanoate stands out for its adaptability and untapped potential. Future research may focus on optimizing its synthetic routes for scalability or investigating its interactions with biological targets, addressing common search queries like "spirocyclic compounds in drug development" or "ester applications in green chemistry." This compound exemplifies the intersection of innovation and practicality in modern chemistry.